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Compound of Interest

Compound Name: (2S)-sulfonatepropionyl-CoA

Cat. No.: B15622071

An Important Note on Data Availability: As of late 2025, publicly accessible scientific literature
and databases contain minimal specific information regarding (2S)-sulfonatepropionyl-CoA.
While its chemical identity is registered with a CAS number, detailed experimental data, its
precise biological functions, and established protocols for its synthesis or use in research are
not available. This guide will provide the foundational chemical information that is available and
will draw context from the well-studied parent molecule, propionyl-CoA, to offer a potential
framework for future research.

Chemical Identity and Properties

(2S)-sulfonatepropionyl-CoA is a derivative of Coenzyme A. Its defining feature is the
presence of a sulfonate group on the propionyl moiety.
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Property Value Source
CAS Number 2353483-68-6 N/A
Molecular Formula C24H40N7020P3S2 PubChem[1]
Molecular Weight 903.7 g/mol PubChem[1]

(3S,5R,9R,20S)-1-
[(2R,3S,4R,5R)-5-(6-amino-
9H-purin-9-yl)-4-hydroxy-3-
(phosphonooxy)tetrahydrofura

IUPAC Name n-2-yl]-3,5,9-trihnydroxy-8,8- PubChem[1]
dimethyl-10,14,19-trioxo-2,4,6-
trioxa-18-thia-11,15-diaza-3,5-
diphosphahenicosane-20-

sulfonic acid 3,5-dioxide

Context from Propionyl-CoA Metabolism

To understand the potential biological significance of (2S)-sulfonatepropionyl-CoA, it is useful
to consider the established roles of propionyl-CoA. Propionyl-CoA is a key intermediate in
cellular metabolism, primarily formed from the catabolism of odd-chain fatty acids and certain
amino acids (valine, isoleucine, threonine, and methionine).

Carboxylation to Succinyl-CoA

In mammals, the primary metabolic fate of propionyl-CoA is its conversion to succinyl-CoA,
which then enters the citric acid (TCA) cycle. This pathway is catalyzed by two enzymes:

o Propionyl-CoA Carboxylase (PCC): A biotin-dependent enzyme that carboxylates propionyl-
CoA to form (S)-methylmalonyl-CoA.

o Methylmalonyl-CoA Racemase and Mutase: (S)-methylmalonyl-CoA is converted to (R)-
methylmalonyl-CoA, which is then rearranged to form succinyl-CoA by the vitamin B12-
dependent enzyme methylmalonyl-CoA mutase.

A deficiency in PCC leads to propionic acidemia, a serious metabolic disorder.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.researchgate.net/publication/247183006_The_AMD_disease-associated_His384Tyr_polymorphism_of_factor_H_is_predicted_to_be_exposed_in_the_bent_solution_structure_of_SCR_6-8
https://www.researchgate.net/publication/247183006_The_AMD_disease-associated_His384Tyr_polymorphism_of_factor_H_is_predicted_to_be_exposed_in_the_bent_solution_structure_of_SCR_6-8
https://www.researchgate.net/publication/247183006_The_AMD_disease-associated_His384Tyr_polymorphism_of_factor_H_is_predicted_to_be_exposed_in_the_bent_solution_structure_of_SCR_6-8
https://www.benchchem.com/product/b15622071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Propionyl-CoA Methylmalonyl-CoA
Propionyl-CoA Carhoxylase (PCC (S)-Methylmalonyl-CoA  [——MutBse o1 gyccinyl-CoA Enters Cycle

Click to download full resolution via product page

Caption: Metabolic conversion of propionyl-CoA to succinyl-CoA for entry into the TCA cycle.

Role in Fatty Acid Synthesis

Propionyl-CoA can also serve as a primer for the synthesis of odd-chain fatty acids. Fatty acid
synthase utilizes propionyl-CoA instead of acetyl-CoA as the initial building block, leading to the
production of fatty acids with an odd number of carbon atoms.

Priming Molecules

Acetyl-CoA Propionyl-CoA

Fatty Acid Synthase

Elongation

Fatty Acid Products

Even-Chain Fatty Acids Odd-Chain Fatty Acids

Click to download full resolution via product page

Caption: Alternative priming of fatty acid synthesis by acetyl-CoA and propionyl-CoA.

Potential Research Directions for (25)-
sulfonatepropionyl-CoA
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Given the lack of specific data, the following areas represent logical starting points for research
into the properties and function of (2S)-sulfonatepropionyl-CoA.

Hypothetical Experimental Workflow

A foundational investigation into (2S)-sulfonatepropionyl-CoA would likely involve chemical
synthesis followed by biochemical and cellular characterization.
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Caption: A potential experimental workflow for the characterization of (2S)-sulfonatepropionyl-
CoA.

Key Research Questions

o Enzymatic Interaction: Is (2S)-sulfonatepropionyl-CoA a substrate, inhibitor, or allosteric
modulator of enzymes that typically metabolize propionyl-CoA, such as propionyl-CoA
carboxylase? The bulky and charged sulfonate group may significantly alter its interaction
with enzyme active sites.

» Metabolic Fate: If introduced into a biological system, is (2S)-sulfonatepropionyl-CoA
metabolized, and if so, what are the resulting products? The carbon-sulfur bond of the
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sulfonate group is generally stable, suggesting it may resist typical metabolic pathways.

o Cellular Effects: Does (2S)-sulfonatepropionyl-CoA exert any specific cellular effects? For
instance, it could potentially act as a metabolic probe or, conversely, a metabolic toxin by
interfering with Coenzyme A-dependent pathways.

Conclusion and Future Outlook

(2S)-sulfonatepropionyl-CoA remains an uncharacterized molecule. While its structure
suggests a relationship to the central metabolite propionyl-CoA, the introduction of a sulfonate
group likely imparts unique chemical and biological properties. Future research, beginning with
chemical synthesis and progressing to in vitro and cellular assays, is necessary to elucidate its
role in biological systems. Drug development professionals may find interest in such a molecule
as a potential enzyme inhibitor or metabolic modulator, pending foundational research into its
activity and safety. The information provided here serves as a starting point for these future
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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